![molecular formula C15H16FN3O5S2 B2913082 Methyl 3-[(2-{2-[(4-fluorophenyl)sulfonyl]-1-methylhydrazino}acetyl)amino]-2-thiophenecarboxylate CAS No. 861212-54-6](/img/structure/B2913082.png)
Methyl 3-[(2-{2-[(4-fluorophenyl)sulfonyl]-1-methylhydrazino}acetyl)amino]-2-thiophenecarboxylate
Description
“Methyl 3-[(2-{2-[(4-fluorophenyl)sulfonyl]-1-methylhydrazino}acetyl)amino]-2-thiophenecarboxylate” is a complex organic compound . It is a derivative of the indole nucleus, which is known to be a biologically active scaffold possessing a diverse range of activities .
Physical And Chemical Properties Analysis
The molecular weight of this compound is 401.4330432 . Other physical and chemical properties are not specified in the retrieved sources.Scientific Research Applications
Antiandrogen Activity
Research on derivatives with structures similar to the compound has been conducted to investigate their potential as antiandrogens. For instance, compounds in the series of 3-(substituted thio)-2-hydroxypropionanilides have been explored for their antiandrogen activity. These studies have led to the discovery of novel, potent antiandrogens that are peripherally selective, contributing significantly to the treatment of androgen-responsive diseases (Tucker, Crook, & Chesterson, 1988).
Structural Analysis
The structural characterization of related compounds provides insights into their potential applications. For example, the single crystal X-ray structure analysis of 2-[({[(4-methylphenyl)sulfonyl]methyl}amino)carbonyl]-1,3-dioxo-2,3-dihydro-1H-inden-2-yl 2-thiophenecarboxylate reveals detailed information about its molecular structure, which is crucial for understanding its chemical behavior and potential in various applications (Ramazani, Kazemizadeh, Ślepokura, & Lis, 2011).
Electrochemical Capacitor Applications
Compounds featuring a thiophene backbone have been evaluated for their suitability as active materials in electrochemical capacitors. Studies demonstrate that derivatives such as poly 3-(phenylthiophene) exhibit promising electrochemical performance, highlighting their potential in energy storage technologies (Ferraris, Eissa, Brotherston, & Loveday, 1998).
properties
IUPAC Name |
methyl 3-[[2-[[(4-fluorophenyl)sulfonylamino]-methylamino]acetyl]amino]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FN3O5S2/c1-19(18-26(22,23)11-5-3-10(16)4-6-11)9-13(20)17-12-7-8-25-14(12)15(21)24-2/h3-8,18H,9H2,1-2H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAPBOAQTXBHLSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1=C(SC=C1)C(=O)OC)NS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FN3O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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